Cas no 887592-66-7 (pyrazin-2-ylmethylhydrazine)

• Product Name: pyrazin-2-ylmethylhydrazine
• CAS No: 887592-66-7
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD07786320
• CID: 713704
• PubChem ID: 20114790
• Update Time: 2025-10-29

pyrazin-2-ylmethylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Hydrazinylmethyl)pyrazine
• 2-(Hydrazinomethyl)pyrazine
• 2-(hydrazinylmethyl)pyrazine hydrochloride
• pyrazin-2-ylmethylhydrazine
• Pyrazine,2-(hydrazinylmethyl)-
• 2-(Hydrazinylmethyl)pyrazine (ACI)
• Pyrazine, (hydrazinomethyl)- (9CI)
• 2-HYDRAZINOMETHYLPYRAZINEHYDROCHLORIDE
• P19174
• AKOS000153062
• PB20222
• 2-(Hydrazinomethyl)-pyrazine
• CS-0053797
• SCHEMBL16684311
• EN300-270887
• DTXSID20602641
• 887592-66-7

• MDL： MFCD07786320
• Inchi： 1S/C5H8N4/c6-9-4-5-3-7-1-2-8-5/h1-3,9H,4,6H2
• InChI Key： UPLFPQBPSJMIIB-UHFFFAOYSA-N
• SMILES： N1C=C(CNN)N=CC=1

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 309℃
• Flash Point: 141℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on pyrazin-2-ylmethylhydrazine

Recent Advances in Pyrazin-2-ylmethylhydrazine (CAS: 887592-66-7) Research: A Comprehensive Review

Pyrazin-2-ylmethylhydrazine (CAS: 887592-66-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its pyrazine core, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties to enhance its clinical applicability.

One of the key breakthroughs in the study of pyrazin-2-ylmethylhydrazine is its role as a precursor in the synthesis of biologically active heterocyclic compounds. Researchers have demonstrated its utility in the construction of pyrazolo[1,5-a]pyrazine derivatives, which exhibit potent inhibitory effects against bacterial pathogens such as Mycobacterium tuberculosis. The compound's ability to chelate metal ions has also been exploited in the design of metalloenzyme inhibitors, offering new avenues for targeting drug-resistant infections.

In the context of anticancer research, pyrazin-2-ylmethylhydrazine has been investigated for its ability to modulate cellular signaling pathways. Recent in vitro studies have revealed its capacity to induce apoptosis in cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings are particularly relevant for the development of targeted therapies for cancers with high unmet medical needs, such as glioblastoma and pancreatic cancer.

The synthetic accessibility of pyrazin-2-ylmethylhydrazine has been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Despite these advancements, challenges remain in the clinical translation of pyrazin-2-ylmethylhydrazine-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation development. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and enhance therapeutic efficacy.

In conclusion, pyrazin-2-ylmethylhydrazine (CAS: 887592-66-7) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique chemical properties and biological activities make it a valuable tool for drug discovery and development. Future research should focus on advancing our understanding of its molecular targets, optimizing its pharmacological profile, and translating these findings into clinically viable therapies. The continued exploration of this compound holds great promise for addressing some of the most pressing challenges in modern medicine.